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Compound of Interest

Compound Name: Lanthanum nickel oxide

Cat. No.: B13748301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrochemical performance of

Lanthanum Nickelate (LaNiO₃) cathodes with other common perovskite cathode materials for

Solid Oxide Fuel Cells (SOFCs), including Lanthanum Strontium Cobalt Ferrite (LSCF),

Lanthanum Strontium Cobaltite (LSC), and Samarium Strontium Cobaltite (SSC). The

comparison is based on experimental data from Electrochemical Impedance Spectroscopy

(EIS), a powerful technique for characterizing the resistive and capacitive properties of

electrochemical systems.

Performance Comparison of Perovskite Cathodes
The performance of SOFC cathodes is often evaluated by their polarization resistance (Rp),

which represents the opposition to the flow of ions and electrons at the electrode-electrolyte

interface and within the electrode. A lower polarization resistance is indicative of a more

efficient cathode. The total resistance of a cathode in an SOFC is a combination of this

polarization resistance and the ohmic resistance (Rs), which arises from the bulk resistance of

the electrolyte and electrodes. The charge transfer resistance (Rct) is a key component of the

polarization resistance and relates specifically to the kinetics of the oxygen reduction reaction

(ORR).

The following tables summarize key performance metrics for LaNiO₃ and its alternatives,

compiled from various research articles. It is important to note that direct comparison can be
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challenging due to variations in experimental conditions across different studies. However, the

data provides valuable insights into the relative performance of these materials.

Cathode
Material

Electrolyte
Temperatur
e (°C)

Polarization
Resistance
(Rp)
(Ω·cm²)

Ohmic
Resistance
(Rs) (Ω·cm²)

Source

LaNiO₃-

based

LaNi₀.₄Co₀.₆

O₃
GDC 700 ~0.45 Not specified [1]

LSCF

La₀.₆Sr₀.₄Co₀

.₂Fe₀.₈O₃
GDC/YSZ 700 ~0.084 Not specified [2]

La₀.₆Sr₀.₄Co₀

.₂Fe₀.₈O₃
YSZ 750 0.26 Not specified [3]

La₀.₆Sr₀.₄Co₀

.₂Fe₀.₈O₃
YSZ 800 0.10 Not specified [3]

SSC

Sm₀.₅Sr₀.₅Co

O₃
CGO 650 ~0.1 Not specified [1]

BSCF (for

reference)

Ba₀.₅Sr₀.₅Co₀

.₈Fe₀.₂O₃
CGO 650 <0.1 Not specified [1]

Note: The values presented are indicative and can vary significantly based on factors such as

cathode microstructure, thickness, and the specific fabrication process.
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To ensure reproducibility and enable accurate comparisons, detailed experimental protocols

are crucial. Below is a typical methodology for preparing a LaNiO₃ cathode and conducting EIS

measurements on a symmetrical cell.

LaNiO₃ Powder Synthesis (Modified Pechini Method)
Precursor Solution: Stoichiometric amounts of La(NO₃)₃·6H₂O and Ni(NO₃)₂·6H₂O are

dissolved in deionized water.

Chelating Agent: Citric acid is added to the solution in a 1.5:1 molar ratio to the total metal

cations.

Polymerization Agent: Ethylene glycol is added in a 4:1 molar ratio to the citric acid.

Gel Formation: The solution is heated at 80-90°C with continuous stirring until a viscous gel

is formed.

Decomposition: The gel is then heated to 250°C to decompose the organic precursors,

resulting in a black powder.

Calcination: The powder is calcined at 800-1000°C in air for 2-4 hours to obtain the

crystalline LaNiO₃ perovskite phase.

Symmetrical Cell Fabrication
Electrolyte Substrate: A dense electrolyte pellet, typically Yttria-Stabilized Zirconia (YSZ) or

Gadolinium-Doped Ceria (GDC), is used as the substrate.

Cathode Paste Preparation: The synthesized LaNiO₃ powder is mixed with an organic binder

(e.g., ethyl cellulose) and a solvent (e.g., terpineol) to form a paste with suitable viscosity for

screen printing.

Screen Printing: The LaNiO₃ paste is screen-printed onto both sides of the electrolyte pellet

to form the working and counter/reference electrodes. The active electrode area is typically

around 0.5-1.0 cm².

Sintering: The cell is sintered at a high temperature (e.g., 1000-1100°C) for 2 hours to

ensure good adhesion between the cathode and the electrolyte and to create a porous
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electrode microstructure.[4]

Current Collector: A platinum or gold mesh is attached to both electrodes using a conductive

paste (e.g., platinum or gold paste) to serve as current collectors.

Electrochemical Impedance Spectroscopy (EIS)
Measurement

Test Setup: The symmetrical cell is placed in a tube furnace with a controlled atmosphere

(typically air) and temperature. Platinum or gold wires are connected to the current

collectors.

Instrumentation: A potentiostat/galvanostat with a frequency response analyzer (FRA) is

used for the EIS measurements.

Measurement Parameters:

Temperature Range: 600-800°C

Frequency Range: 1 MHz to 0.1 Hz

AC Amplitude: 10-50 mV

DC Bias: 0 V (Open Circuit Voltage)

Data Acquisition: The impedance spectra (Nyquist and Bode plots) are recorded at each

temperature after allowing the cell to stabilize.

Data Analysis and Visualization
Experimental Workflow
The overall process for evaluating LaNiO₃ cathodes using EIS can be visualized as a

sequential workflow, from material synthesis to data interpretation.
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Experimental Workflow for EIS of LaNiO3 Cathodes
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Experimental Workflow for EIS of LaNiO₃ Cathodes
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Equivalent Circuit Modeling
The impedance data obtained from EIS is typically analyzed by fitting it to an equivalent circuit

model (ECM). For porous mixed ionic-electronic conducting (MIEC) cathodes like LaNiO₃, a

common ECM consists of an ohmic resistor (Rs) in series with two parallel resistor-constant

phase element (R-CPE) components. The CPE is used instead of a pure capacitor to account

for the non-ideal capacitive behavior of the electrode.

This model can be represented as Rs-(R1/CPE1)-(R2/CPE2), where:

Rs: Represents the ohmic resistance of the electrolyte and cell components.

R1/CPE1: Corresponds to the high-frequency arc in the Nyquist plot, often associated with

charge transfer processes at the electrode-electrolyte interface.

R2/CPE2: Corresponds to the low-frequency arc, which can be attributed to processes like

gas diffusion and surface exchange reactions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13748301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equivalent Circuit Model for LaNiO3 Cathode

Rs

 High Frequency
(Charge Transfer)

R1CPE1

 Low Frequency
(Gas Diffusion/

Surface Exchange)

R2CPE2

Click to download full resolution via product page

Equivalent Circuit Model for a LaNiO₃ Cathode

By fitting the experimental EIS data to this model, quantitative values for the ohmic resistance

(Rs) and the resistances associated with different electrochemical processes (R1 and R2,

which sum up to the total polarization resistance, Rp) can be extracted. This allows for a

detailed comparison of the performance of LaNiO₃ with other cathode materials and provides

insights into the rate-limiting steps of the oxygen reduction reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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